Cas no 2138196-95-7 (2-Propen-1-one, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-2-methyl-)

• Product Name: 2-Propen-1-one, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-2-methyl-
• CAS No: 2138196-95-7
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5259036
• Update Time: 2025-07-01

2-Propen-1-one, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-2-methyl-

• Inchi： 1S/C13H24N2O/c1-9(2)7-11-5-6-15(8-12(11)14)13(16)10(3)4/h9,11-12H,3,5-8,14H2,1-2,4H3
• InChI Key： VRMVUZWOOPFQSE-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC(C)C)C(N)C1)(=O)C(C)=C

Additional information on 2-Propen-1-one, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-2-methyl-

Introduction to 2-Propen-1-one, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-2-methyl- (CAS No. 2138196-95-7)

2-Propen-1-one, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-2-methyl-, identified by its Chemical Abstracts Service number (CAS No. 2138196-95-7), is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s chemical structure incorporates several key functional groups, including an amine-substituted piperidine ring and a methyl-substituted acrylone moiety, which contribute to its distinctive reactivity and biological properties.

The synthesis and characterization of this compound represent a culmination of advancements in organic synthesis and medicinal chemistry. The presence of the 3-amino-4-(2-methylpropyl)-1-piperidinyl substituent introduces a rich scaffold for further chemical modification, enabling the exploration of diverse pharmacophoric motifs. This structural feature is particularly relevant in the context of drug design, where piperidine derivatives are widely recognized for their role in modulating biological targets such as kinases, GPCRs, and ion channels.

Recent studies have highlighted the importance of acrylone derivatives in medicinal chemistry due to their ability to engage with biological systems through various mechanisms. The methyl-substituted acrylone core in this compound suggests potential interactions with enzymes and receptors, making it a promising candidate for further investigation. Additionally, the 2-methyl group at the ketone position may influence the compound’s solubility and metabolic stability, factors that are critical for its suitability as a drug candidate.

In the realm of drug discovery, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and enhancing therapeutic efficacy. The structural motif of 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-2-methyl represents an innovative approach to designing molecules with tailored biological activities. Researchers have been particularly interested in how the combination of these structural elements can be leveraged to develop compounds with improved pharmacokinetic profiles and reduced side effects.

The compound’s potential applications extend beyond traditional small-molecule drug development. Its unique chemical properties make it a valuable tool for studying enzyme inhibition and receptor binding interactions. For instance, the amine group on the piperidine ring can serve as a hydrogen bond acceptor or participate in coordinate covalent bonding, depending on the target protein’s environment. This versatility underscores the compound’s utility in mechanistic studies and as a starting point for structure-activity relationship (SAR) investigations.

Advances in computational chemistry have further enhanced the understanding of this molecule’s behavior. Molecular modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict how 2-Propen-1-one, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-2-methyl interacts with biological targets at an atomic level. These studies have provided insights into key binding residues and conformational changes that may occur upon ligand binding, guiding experimental efforts toward optimizing lead compounds.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic addition reactions at the acrylone double bond followed by functional group transformations to introduce the piperidine moiety. Advances in catalytic methods have enabled more efficient synthetic routes, reducing both reaction times and environmental impact.

In conclusion, 2-Propen-1-one, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-2-methyl (CAS No. 2138196-95-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and therapeutic intervention.